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Compound of Interest

Compound Name: 6-Aminopyridine-3-sulfonamide

Cat. No.: B1584753

Application Notes and Protocols for 6-
Aminopyridine-3-Sulfonamide
Abstract

This document provides a comprehensive guide to the safe handling, use, and disposal of 6-
aminopyridine-3-sulfonamide in a laboratory setting. The protocols outlined herein are
designed for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring personnel safety, maintaining experimental integrity, and
complying with regulatory standards. This guide is structured to provide not only procedural
steps but also the scientific rationale behind them, fostering a culture of safety and informed
practice.

Introduction: Understanding the Compound

6-Aminopyridine-3-sulfonamide is a heterocyclic building block containing both a pyridine
ring and a sulfonamide group.[1] Such structures are of significant interest in medicinal
chemistry and drug development due to their presence in various biologically active molecules.
The presence of the aminopyridine moiety suggests potential neurological activity, as
aminopyridines are known to be potassium channel blockers.[2] The sulfonamide group is a
well-established pharmacophore found in numerous antibacterial, diuretic, and anticonvulsant
drugs. This combination of functional groups necessitates a thorough understanding of its
reactivity and potential hazards.
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Causality of Hazard: The primary hazards associated with 6-aminopyridine-3-sulfonamide
stem from its chemical structure. The aminopyridine component can lead to systemic toxicity if
absorbed, while the overall solid form can pose an inhalation hazard as a dust.[3][4] The
potential for skin and eye irritation is also a key consideration.[3]

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any work with 6-aminopyridine-3-
sulfonamide commences. This involves identifying potential hazards and evaluating the risks
associated with the planned experimental procedures.

GHS Hazard Classification

Based on available data, 6-aminopyridine-3-sulfonamide is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-aminopyridine-3-sulfonamide is
provided in the table below. Understanding these properties is crucial for safe handling and

storage.
Property Value Source
Molecular Formula CsH7N302S [3]
Molecular Weight 173.19 g/mol
Appearance Solid [1]
Flash Point Not applicable
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Risk Assessment Workflow

The following diagram illustrates a systematic approach to risk assessment for handling 6-
aminopyridine-3-sulfonamide.
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Risk Assessment Workflow for 6-Aminopyridine-3-Sulfonamide

Planning Phase

Cdentify Experimental ProtocoD
. Assess Procedural Hazards
[Rewew Safety Data Sheet (SDSD QWeighing, Dissolving, HeatingD
Assess Chemical Hazards
(Toxicity, Irritation)
Mitigation Phase
Select Appropriate PPE Select Englneermg Controls
(Gloves, Gown, Eye Protection) (Fume Hood)
Develop Standard Operating
Procedure (SOP)
Emergency Rreparedness
Locate Safety Equipment
(Eyewash, Shower, Spill Kit)
Geview Emergency Procedures)

Executign Phase
Conduct Experiment
According to SOP
Gecontaminate & Dispose]
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Emergency Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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